molecular formula C12H12N2O2 B8492243 3-[p-(2-Imidazolyl)phenoxy]-1,2-epoxypropane

3-[p-(2-Imidazolyl)phenoxy]-1,2-epoxypropane

Cat. No.: B8492243
M. Wt: 216.24 g/mol
InChI Key: QGXIRUVQVGXJCM-UHFFFAOYSA-N
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Description

3-[p-(2-Imidazolyl)phenoxy]-1,2-epoxypropane is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

2-[4-(oxiran-2-ylmethoxy)phenyl]-1H-imidazole

InChI

InChI=1S/C12H12N2O2/c1-3-10(15-7-11-8-16-11)4-2-9(1)12-13-5-6-14-12/h1-6,11H,7-8H2,(H,13,14)

InChI Key

QGXIRUVQVGXJCM-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)COC2=CC=C(C=C2)C3=NC=CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(p-hydroxyphenyl)-4-(2-thienyl)imidazole (19.5 g, 0.08 m) in dimethylformamide (65 ml) is added to a stirred suspension of sodium hydride (4.8 g, 0.10 m, 50% dispersion in mineral oil) in dimethylformamide (20 ml) at 80° C. After stirring at 80° C. for 0.5 hours, a solution of 2,2-dimethyl-4-(hydroxymethyl)-1,3-dioxolane methanesulfonate, (I) (16.82 g, 0.08 m) in dimethylformamide (20 ml) is added rapidly and the mixture is stirred under nitrogen at 80° C. for 17 hours. The reaction mixture is poured into H2O (400 ml) and extracted with ether (3×350 ml). The combined extracts are washed with 5% NaOH solution (2×250 ml) and with H2O (3X), dried, and the solvent is evaporated under reduced pressure to yield crude (II) (14.22 g) which is used without further purification.
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2-(p-hydroxyphenyl)-4-(2-thienyl)imidazole
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19.5 g
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4.8 g
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65 mL
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20 mL
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2,2-dimethyl-4-(hydroxymethyl)-1,3-dioxolane methanesulfonate
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0 (± 1) mol
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[Compound]
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( I )
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16.82 g
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20 mL
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400 mL
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